N-(2-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide

• Molecular Formula: C25H23N3O5
• Molecular Weight: 445.5 g/mol
• IUPAC Name: N-(2-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide
• InChI: InChI=1S/C25H23N3O5/c1-15-9-5-8-12-19(15)26-24(29)17-10-6-7-11-18(17)25-27-23(28-33-25)16-13-20(30-2)22(32-4)21(14-16)31-3/h5-14H,1-4H3,(H,26,29)
• InChI Key: ZQSMQFHEIWTFEU-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C2=CC=CC=C2C3=NC(=NO3)C4=CC(=C(C(=C4)OC)OC)OC

Description

N-(2-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide is a chemical compound that has been identified as a potential therapeutic agent for various diseases. The compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide is not fully understood. However, studies have suggested that the compound exerts its anticancer activity by inducing apoptosis and inhibiting cell proliferation. The compound has also been found to inhibit the production of inflammatory cytokines and inhibit the activity of enzymes involved in the inflammatory response. The compound has also been found to modulate the activity of various signaling pathways involved in the regulation of glucose metabolism.
Biochemical and Physiological Effects:
N-(2-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has been found to exhibit various biochemical and physiological effects. The compound has been found to inhibit the activity of enzymes involved in the inflammatory response, which may contribute to its anti-inflammatory activity. The compound has also been found to modulate the activity of various signaling pathways involved in the regulation of glucose metabolism, which may contribute to its antidiabetic activity. The compound has also been found to exhibit potent anticancer activity, which may be attributed to its ability to induce apoptosis and inhibit cell proliferation.

Advantages and Limitations for Lab Experiments

N-(2-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has several advantages for lab experiments. The compound is relatively easy to synthesize, and its anticancer activity can be easily evaluated using various cancer cell lines. The compound has also been found to possess anti-inflammatory, anticonvulsant, and antidiabetic properties, which make it a potential therapeutic agent for various diseases. However, the compound has some limitations for lab experiments. The compound has not been extensively studied for its toxicity, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of N-(2-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide. One of the future directions is to study the toxicity of the compound in vivo. Another future direction is to study the mechanism of action of the compound in more detail. The compound has also been found to possess potential as a neuroprotective agent, and further studies are needed to evaluate its potential therapeutic use in neurodegenerative diseases. In addition, the compound has also been found to possess potential as an antifungal agent, and further studies are needed to evaluate its efficacy against various fungal infections.

Synthesis Methods

N-(2-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide can be synthesized using various methods. One of the commonly used methods involves the reaction of 2-amino-N-(2-methylphenyl)benzamide with 3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl chloride in the presence of a base. The reaction yields N-(2-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide as the final product.

Scientific Research Applications

N-(2-methylphenyl)-2-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]benzamide has been studied extensively for its therapeutic potential. The compound has been found to exhibit potent anticancer activity against various cancer cell lines. In addition, the compound has also been found to possess anti-inflammatory, anticonvulsant, and antidiabetic properties. The compound has also been studied for its potential as a neuroprotective agent.